Cas no 87388-22-5 (1H-Pyrrole-3-carbonitrile, 4-[2-(1-methylethoxy)phenyl]-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-[2-(1-methylethoxy)phenyl]-
• CAS No: 87388-22-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 657003
• PubChem ID: 71413018
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-[2-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-[2-(1-methylethoxy)phenyl]-
• 4-(2-propan-2-yloxyphenyl)-1H-pyrrole-3-carbonitrile
• 87388-22-5
• 4-{2-[(Propan-2-yl)oxy]phenyl}-1H-pyrrole-3-carbonitrile
• 4-(2-ISOPROPOXYPHENYL)-1H-PYRROLE-3-CARBONITRILE
• DTXSID50832550

• Inchi： 1S/C14H14N2O/c1-10(2)17-14-6-4-3-5-12(14)13-9-16-8-11(13)7-15/h3-6,8-10,16H,1-2H3
• InChI Key： MNTWRVVOGUWGGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C1=CNC=C1C#N)C(C)C

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles